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Compound of Interest

Compound Name: Robotnikinin

Cat. No.: B1679495 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal procedures for Robotnikinin, a small molecule inhibitor of the Sonic Hedgehog

(Shh) signaling pathway. Adherence to these protocols is critical not only for regulatory

compliance but also for the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, consult the Safety Data Sheet (SDS) for

Robotnikinin. Personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a laboratory coat, should be worn at all times when handling this

compound. Ensure adequate ventilation to minimize the risk of inhalation. In case of accidental

contact, immediately flush the affected area with copious amounts of water and seek medical

attention.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Robotnikinin.
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Property Value

CAS Number 1132653-79-2

Molecular Formula C₂₅H₂₇ClN₂O₄

Molecular Weight 455.0 g/mol

Solubility Soluble in DMF, DMSO (10 mM), and Ethanol

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The disposal of Robotnikinin must be conducted in accordance with all applicable federal,

state, and local hazardous waste regulations. As a chlorinated organic compound, it may be

classified as a hazardous waste.

Experimental Protocol: Waste Characterization

To ensure proper disposal, a waste characterization should be performed. This can be

achieved by:

SDS Review: Carefully examine the Safety Data Sheet for specific disposal instructions and

hazard classifications. The SDS for Robotnikinin from suppliers like Cayman Chemical will

provide critical information.

Regulatory Cross-Reference: Cross-reference the chemical properties with federal and local

hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA)

in the United States.

Waste Stream Segregation: Do not mix Robotnikinin waste with other chemical waste

streams unless compatibility has been confirmed.

Disposal Procedure:

Collection: Collect all waste materials containing Robotnikinin, including unused product,

contaminated labware (e.g., pipette tips, vials), and solutions, in a designated, clearly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1679495?utm_src=pdf-body
https://www.benchchem.com/product/b1679495?utm_src=pdf-body
https://www.benchchem.com/product/b1679495?utm_src=pdf-body
https://www.benchchem.com/product/b1679495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


labeled, and sealed hazardous waste container. The container must be compatible with

chlorinated organic compounds.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name ("Robotnikinin"), the CAS number (1132653-79-2), and the associated

hazards (e.g., "Toxic," "Irritant").

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure secondary containment area, away from incompatible materials.

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed and certified hazardous waste disposal company. Provide the disposal company

with a copy of the Safety Data Sheet. Under no circumstances should Robotnikinin be

disposed of down the drain or in regular trash.

Visualizing Key Processes
To further clarify the context of Robotnikinin's use and disposal, the following diagrams

illustrate its mechanism of action and a general workflow for its proper disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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